Cas no 2098005-80-0 ((1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 2098005-80-0
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5040261
• Update Time: 2025-10-29

(1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(4-vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine
• [1-[(4-ethenylphenyl)methyl]triazol-4-yl]methanamine
• (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine

• Inchi： 1S/C12H14N4/c1-2-10-3-5-11(6-4-10)8-16-9-12(7-13)14-15-16/h2-6,9H,1,7-8,13H2
• InChI Key： NENMTHCPRQEUPT-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)N=N1)CC1C=CC(C=C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 1
• Topological Polar Surface Area: 56.7

Additional information on (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 2098005-80-0)

The compound (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine with CAS No. 2098005-80-0 is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with a vinylbenzyl group and an amine functionality. The triazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The presence of the vinylbenzyl group introduces additional electronic and steric properties, making this compound highly customizable for different applications.

Recent studies have highlighted the potential of (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. The amine functionality in this compound enables it to participate in a wide range of reactions, including amidation, alkylation, and coupling reactions. These properties make it an ideal candidate for synthesizing bioactive molecules and drug delivery systems.

In the pharmaceutical industry, (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine has shown promise as a precursor for developing novel therapeutic agents. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs targeting specific biological pathways. Furthermore, the compound's reactivity allows for the creation of bioisosteres and prodrugs, enhancing drug efficacy and reducing side effects.

From a synthetic perspective, (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine can be synthesized via various routes. One common method involves the reaction of 4-vinylbenzaldehyde with an appropriate amine derivative under catalytic conditions. The resulting intermediate is then subjected to cyclization reactions to form the triazole ring. This multi-step synthesis process underscores the importance of optimizing reaction conditions to achieve high yields and purity.

The structural versatility of (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine also makes it a valuable tool in click chemistry. The triazole moiety can act as a scaffold for assembling larger molecular structures through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This approach has been widely used in drug discovery and materials science to create complex molecules with tailored properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine with greater accuracy. These insights have facilitated the design of more efficient synthetic pathways and improved understanding of its interactions with biological systems.

In conclusion, (1-(4-Vinylbenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 2098005-80) is a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing research in organic synthesis